3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide

• IUPAC Name: 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-10(2)11-4-3-5-12(8-11)18-15(19)13-6-7-17-9-14(13)16/h3-10H,16H2,1-2H3,(H,18,19)
• InChI Key: OGTQWILJZXXFCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)NC(=O)C2=C(C=NC=C2)N
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide, also known as A-967079, is a selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in pain perception, inflammation, and thermoregulation. A-967079 has been extensively studied for its potential therapeutic applications in various pain-related disorders.

Mechanism of Action

3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide selectively blocks the TRPV1 ion channel by binding to the channel's pore region. TRPV1 is activated by various stimuli such as heat, protons, and capsaicin, which leads to the influx of calcium ions and the depolarization of sensory neurons. By blocking TRPV1, 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide reduces the influx of calcium ions and inhibits the depolarization of sensory neurons, resulting in the attenuation of pain perception and inflammation.
Biochemical and Physiological Effects:
3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide has been shown to have no significant effects on the cardiovascular, respiratory, or central nervous systems. It does not affect blood pressure, heart rate, respiratory rate, or locomotor activity. 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide has also been shown to have no significant effects on the gastrointestinal system, liver, or kidney function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide in lab experiments is its high selectivity for TRPV1. It does not affect other ion channels or receptors, which reduces the risk of off-target effects. 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide is also relatively easy to synthesize and has good stability in solution. However, one of the limitations of using 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide is its poor solubility in water, which can affect its bioavailability and limit its use in in vivo studies.

Future Directions

1. Investigating the role of TRPV1 in other pain-related disorders such as fibromyalgia, chronic pelvic pain syndrome, and diabetic neuropathy.
2. Developing more potent and selective TRPV1 antagonists for clinical use.
3. Studying the effects of TRPV1 antagonists on immune function and inflammation.
4. Investigating the potential use of TRPV1 antagonists in cancer therapy.
5. Developing novel drug delivery systems for TRPV1 antagonists to improve their bioavailability and efficacy.

Synthesis Methods

The synthesis of 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide involves the reaction of 3-amino-4-bromo-N-(3-propan-2-ylphenyl)pyridinecarboxamide with tert-butyl 3-(2-furyl)acrylate in the presence of potassium carbonate and palladium catalyst. The product is then deprotected using trifluoroacetic acid to yield 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide.

Scientific Research Applications

3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide has been widely used in preclinical studies to investigate the role of TRPV1 in pain perception and inflammation. It has been shown to attenuate pain behavior in animal models of neuropathic pain, inflammatory pain, and cancer pain. 3-amino-N-(3-propan-2-ylphenyl)pyridine-4-carboxamide has also been studied for its potential therapeutic applications in other pain-related disorders such as migraine, irritable bowel syndrome, and osteoarthritis.